Cas no 518-83-2 (Xanthopurpurin)

• Product Name: Xanthopurpurin
• CAS No: 518-83-2
• MF: C₁₄H₈O₄
• MW: 240.21092414856
• CID: 370578
• PubChem ID: 196978
• Update Time: 2025-04-19

Xanthopurpurin Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,3-dihydroxy-
• 1,3-Dihydroxy-9,10-anthraquinone
• 1,3-Dihydroxy-9,10-anthraquinoneneat
• 1,3-DIHYDROXYANTHRAQUINONE
• Xanthopurpurin
• 1,3-Dihydroxy-9,10-anthracenedione
• 1,3-dihydroxyanthracene-9,10-dione
• 2,4-Dihydroxy-9,10-anthracenedione
• PURPUROXANTHIN
• [ "1,3-Dihydroxyanthraquinone", " Purpuroxanthin" ]
• SCHEMBL1426707
• 4-08-00-03259 (Beilstein Handbook Reference)
• UNII-9RBB2G1GQB
• BDBM50400183
• 9RBB2G1GQB
• Purpuroxathin
• AKOS015963955
• DTXSID6075431
• 9,10-Anthracenedione, 1,3-dihydroxy-
• XANTHOPURPURINE
• 1,3-DIHYDROXY-9,10-DIHYDROANTHRACENE-9,10-DIONE
• NS00014405
• CS-0134802
• 1,3-Dihydroxy-9,10-anthracenedione, 9CI
• 518-83-2
• C.I. 75340
• Xanthopurpin
• MS-23397
• 9,10-Anthracenedione, 1,3-dihydroxy- (9CI)
• Q4545678
• C14H8O4
• Anthraquinone, 1,3-dihydroxy-
• BRN 1979394
• CHEBI:37502
• WPWWKBNOXTZDQJ-UHFFFAOYSA-N
• 1,3-Dihydroxy-Anthraquinone
• CHEMBL372711
• InChI=1/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15-16
• CCRIS 3523
• Purpuro (Ligand 1)
• HY-N7619
• Purpuroxathine
• Purpuro
• purpuroxanthine
• G12328
• DA-59800
• GLXC-17927

• Inchi： 1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15-16H
• InChI Key： WPWWKBNOXTZDQJ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

• Exact Mass: 240.04200
• Monoisotopic Mass: 240.04225873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 240.21
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.540±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 266-268 ºC
• Boiling Point: 514.5±30.0 °C at 760 mmHg
• Flash Point: 279.0±21.1 °C
• Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
• PSA: 74.60000
• LogP: 1.87320
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Xanthopurpurin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones